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Ciprofloxacin β-D-Glucuronide Ciprofloxacin β-D-Glucuronide
Brand Name: Vulcanchem
CAS No.: 105029-31-0
VCID: VC0122593
InChI: InChI=1S/C23H26FN3O9/c24-13-7-11-14(8-15(13)26-5-3-25-4-6-26)27(10-1-2-10)9-12(16(11)28)22(34)36-23-19(31)17(29)18(30)20(35-23)21(32)33/h7-10,17-20,23,25,29-31H,1-6H2,(H,32,33)/t17-,18-,19+,20-,23-/m0/s1
SMILES: C1CC1N2C=C(C(=O)C3=CC(=C(C=C32)N4CCNCC4)F)C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula: C23H26FN3O9
Molecular Weight: 507.471

Ciprofloxacin β-D-Glucuronide

CAS No.: 105029-31-0

Reference Standards

VCID: VC0122593

Molecular Formula: C23H26FN3O9

Molecular Weight: 507.471

Ciprofloxacin β-D-Glucuronide - 105029-31-0

CAS No. 105029-31-0
Product Name Ciprofloxacin β-D-Glucuronide
Molecular Formula C23H26FN3O9
Molecular Weight 507.471
IUPAC Name (2S,3S,4S,5R,6S)-6-(1-cyclopropyl-6-fluoro-4-oxo-7-piperazin-1-ylquinoline-3-carbonyl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C23H26FN3O9/c24-13-7-11-14(8-15(13)26-5-3-25-4-6-26)27(10-1-2-10)9-12(16(11)28)22(34)36-23-19(31)17(29)18(30)20(35-23)21(32)33/h7-10,17-20,23,25,29-31H,1-6H2,(H,32,33)/t17-,18-,19+,20-,23-/m0/s1
Standard InChIKey KHGHUQNIHVSBBO-KLJBMEJHSA-N
SMILES C1CC1N2C=C(C(=O)C3=CC(=C(C=C32)N4CCNCC4)F)C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O
Synonyms 1-[1-Cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-3-quinolinecarboxylate] β-D-Glucopyranuronic Acid;
Last Modified Aug 20 2021
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